Cas no 2172530-19-5 (4-(1-Hydroxycyclohexyl)-4-(hydroxymethyl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-(1-Hydroxycyclohexyl)-4-(hydroxymethyl)-1lambda6-thiane-1,1-dione
• CAS No: 2172530-19-5
• MF: C₁₂H₂₂O₄S
• MW: 262.365683078766
• CID: 5568595
• PubChem ID: 165596448
• Update Time: 2025-10-24

4-(1-Hydroxycyclohexyl)-4-(hydroxymethyl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1642111
• 4-(1-hydroxycyclohexyl)-4-(hydroxymethyl)-1lambda6-thiane-1,1-dione
• 2172530-19-5
• 4-(1-Hydroxycyclohexyl)-4-(hydroxymethyl)-1lambda6-thiane-1,1-dione

• Inchi： 1S/C12H22O4S/c13-10-11(6-8-17(15,16)9-7-11)12(14)4-2-1-3-5-12/h13-14H,1-10H2
• InChI Key： GONZNBJBGQIBBC-UHFFFAOYSA-N
• SMILES： S1(CCC(CO)(CC1)C1(CCCCC1)O)(=O)=O

Computed Properties

• Exact Mass: 262.12388035g/mol
• Monoisotopic Mass: 262.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83Ų

Additional information on 4-(1-Hydroxycyclohexyl)-4-(hydroxymethyl)-1lambda6-thiane-1,1-dione

4-(1-Hydroxycyclohexyl)-4-(hydroxymethyl)-1λ6-thiane-1,1-dione

The compound 4-(1-Hydroxycyclohexyl)-4-(hydroxymethyl)-1λ6-thiane-1,1-dione, with the CAS number 2172530-19-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiane diones, which are known for their unique structural properties and potential applications in drug design and development.

The molecular structure of 4-(1-Hydroxycyclohexyl)-4-(hydroxymethyl)-thiane-dione is characterized by a thiane ring system with two ketone groups at the 1-position (hence the name dione). The presence of hydroxyl groups on both the cyclohexyl and methyl substituents introduces hydrophilic properties to the molecule, which can influence its solubility and bioavailability. Recent studies have explored the stereochemical implications of these hydroxyl groups on the compound's stability and reactivity.

In terms of synthesis, this compound is typically derived from complex multi-step reactions involving cyclic ketones and alcohols. Researchers have recently developed more efficient synthetic pathways that utilize catalytic asymmetric synthesis to control the stereochemistry of the hydroxyl groups. These advancements have significantly improved the yield and purity of 4-(1-Hydroxycyclohexyl)-4-(hydroxymethyl)-thiane-dione, making it more accessible for further studies.

The pharmacological properties of this compound have been a focal point in recent research. Studies have demonstrated that 4-(1-Hydroxycyclohexyl)-4-(hydroxymethyl)-thiane-dione exhibits potent antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential as an anti-inflammatory agent.

In terms of applications, this compound has shown promise in drug delivery systems due to its ability to form stable complexes with various therapeutic agents. Recent research has focused on its use as a carrier molecule for targeted drug delivery, leveraging its unique structural features to enhance drug efficacy and reduce side effects.

The latest advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 4-(1-Hydroxycyclohexyl strong>) -4-(< strong >hydroxymethyl strong > ) - < strong > thiane strong > - < strong > dione strong > . Quantum mechanical calculations have revealed that the molecule's conjugated system plays a crucial role in its electronic properties, which can be exploited for designing novel materials with specific optical or electronic characteristics.

In conclusion, 4-(< strong > 1-Hydroxycyclohexyl strong > ) -4-(< strong > hydroxymethyl strong > ) - < strong > thiane strong > - < strong > dione strong > (CAS No: 2172530-19-5) is a versatile compound with a wide range of potential applications in medicine, materials science, and beyond. Its unique structural features and promising biological properties make it an exciting subject for continued research and development.